Cas no 1423056-03-4 (tert-butyl 3-(2,2,2-trifluoroethoxy)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2,2,2-trifluoroethoxy)azetidine-1-carboxylate
• CAS No: 1423056-03-4
• MF: C₁₀H₁₆F₃NO₃
• MW: 255.234153747559
• CID: 5964718
• PubChem ID: 71258444
• Update Time: 2024-01-14

tert-butyl 3-(2,2,2-trifluoroethoxy)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(2,2,2-trifluoroethoxy)-, 1,1-dimethylethyl ester
• tert-butyl 3-(2,2,2-trifluoroethoxy)azetidine-1-carboxylate
• EN300-139763
• F2167-4139
• SCHEMBL14697513
• AKOS026681461
• 1423056-03-4

• Inchi： 1S/C10H16F3NO3/c1-9(2,3)17-8(15)14-4-7(5-14)16-6-10(11,12)13/h7H,4-6H2,1-3H3
• InChI Key： KRVPCKHXIVGJII-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(OCC(F)(F)F)C1

Computed Properties

• Exact Mass: 255.10822786g/mol
• Monoisotopic Mass: 255.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 259.7±40.0 °C(Predicted)
• pka: -3.22±0.40(Predicted)